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Compound of Interest

Compound Name: (2-Bromoethoxy)benzene

Cat. No.: B015470

An In-depth Technical Guide to (2-
Bromoethoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, and synthesis of (2-Bromoethoxy)benzene, a key intermediate in
various chemical syntheses.

Core Molecular Information

(2-Bromoethoxy)benzene, also known as 1-Bromo-2-phenoxyethane or -Bromophenetole, is
an aromatic ether with the chemical formula CsHoBrO.[1][2][3] Its structure features a benzene
ring linked to a bromoethyl group via an ether linkage.

Molecular Structure

The fundamental structure of (2-Bromoethoxy)benzene is depicted below.

Caption: Molecular Structure of (2-Bromoethoxy)benzene.

Physicochemical Properties
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A summary of the key quantitative data for (2-Bromoethoxy)benzene is presented in the table
below for easy reference and comparison.

Property Value Reference(s)

Molecular Formula CsHoBrO [1112][3]

Molecular Weight 201.06 g/mol [1][2][3]14]

CAS Number 589-10-6 [11[2]

Appearance Clea.r colorless liquid after 5]
melting

Melting Point 31-34 °C (lit.) [5]

Boiling Point 144 °C at 40 mmHg (lit.) [5]

Density 1.45 g/cm3 [5]

Flash Point 150 °F [5]

Refractive Index 1.555-1.557 [5]

Water Solubility Insoluble [5]

- Soluble in methanaol,
Solubility [5]
chloroform, ethyl acetate

Experimental Protocols
Synthesis of (2-Bromoethoxy)benzene

A common method for the synthesis of (2-Bromoethoxy)benzene involves the reaction of
phenol with 1,2-dibromoethane in the presence of a base.[5]

Materials:
e Phenol
e 1,2-Dibromoethane

e Sodium hydroxide (NaOH)
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Water

Reaction vessel with stirring and heating capabilities

Separatory funnel

Distillation apparatus
Procedure:

o Charge the reaction vessel with phenol, 1,2-dibromoethane, and a solution of sodium
hydroxide.

» Stir and heat the mixture to 110 °C.
e Maintain the reaction at this temperature for approximately 6 hours.

 After the reaction is complete, cool the mixture and recover the unreacted 1,2-
dibromoethane.

e Wash the remaining mixture with a 5% sodium hydroxide solution, followed by a water wash.

o Separate the organic layer using a separatory funnel.

o Purify the crude product by vacuum distillation, collecting the fraction at 130-150 °C (6.7
kPa).[5]

The following diagram illustrates the general workflow for the synthesis of (2-
Bromoethoxy)benzene.
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Caption: Synthesis Workflow for (2-Bromoethoxy)benzene.
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Spectroscopic Characterization

The structure of (2-Bromoethoxy)benzene can be confirmed using various spectroscopic
techniques.

o Mass Spectrometry (Electron lonization): The mass spectrum of (2-Bromoethoxy)benzene
shows characteristic fragmentation patterns that can be used for its identification.[1][6]

« Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional
groups present in the molecule.[1][7]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy can be
used to elucidate the detailed structure and connectivity of the atoms.[6]

Safety and Handling

(2-Bromoethoxy)benzene is classified as an irritant, causing skin, eye, and respiratory system
irritation.[5] It is also harmful if swallowed.[5] Appropriate personal protective equipment,
including gloves and safety glasses, should be worn when handling this compound. All work
should be conducted in a well-ventilated area.[5]

Applications

(2-Bromoethoxy)benzene serves as a valuable intermediate in organic synthesis. It is used in
the preparation of various pharmaceutical compounds, including nefazodone and
phenoxymepidone.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromoethoxy-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.chemscene.com/589-10-6.html
https://www.pharmaffiliates.com/en/589-10-6-2-bromoethoxy-benzene-pa270025030.html
https://www.chembk.com/en/chem/(2-bromoethoxy)benzene
https://pubchem.ncbi.nlm.nih.gov/compound/Benzene_-_2-bromoethoxy
https://pubchem.ncbi.nlm.nih.gov/compound/Benzene_-_2-bromoethoxy
https://webbook.nist.gov/cgi/inchi?ID=C589106&Mask=80
https://www.benchchem.com/product/b015470#molecular-structure-and-weight-of-2-bromoethoxy-benzene
https://www.benchchem.com/product/b015470#molecular-structure-and-weight-of-2-bromoethoxy-benzene
https://www.benchchem.com/product/b015470#molecular-structure-and-weight-of-2-bromoethoxy-benzene
https://www.benchchem.com/product/b015470#molecular-structure-and-weight-of-2-bromoethoxy-benzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b015470?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

